4-(Benzoylamino)-N~1~-(2-ethoxyphenyl)benzamide

• IUPAC Name: 4-benzamido-N-(2-ethoxyphenyl)benzamide
• InChI: InChI=1S/C22H20N2O3/c1-2-27-20-11-7-6-10-19(20)24-22(26)17-12-14-18(15-13-17)23-21(25)16-8-4-3-5-9-16/h3-15H,2H2,1H3,(H,23,25)(H,24,26)
• InChI Key: XFANXFYQRMNKRK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

4-(Benzoylamino)-N~1~-(2-ethoxyphenyl)benzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a benzoylamino group and an ethoxyphenyl group attached to the benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Benzoylamino)-N~1~-(2-ethoxyphenyl)benzamide typically involves the reaction of 4-aminobenzamide with benzoyl chloride in the presence of a base, followed by the introduction of the 2-ethoxyphenyl group. The reaction conditions often include:

Solvent: Common solvents used are dichloromethane or ethanol.

Base: Bases such as triethylamine or pyridine are used to neutralize the hydrochloric acid formed during the reaction.

Temperature: The reaction is usually carried out at room temperature or slightly elevated temperatures (e.g., 40-60°C).

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

4-(Benzoylamino)-N~1~-(2-ethoxyphenyl)benzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzoylamino group or the ethoxyphenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted benzamides or phenyl derivatives.